Cas no 98319-24-5 (Dihydro Finasteride)
Dihydroproscar
English Name: dihydroproscar
cas:98319-24-5
molecular formula: c23h38n2o2
molecular weight: 374.57
English Name: dihydroproscar
cas:98319-24-5
molecular formula: c23h38n2o2
molecular weight: 374.57

Dihydro Finasteride structure
Product Name:Dihydro Finasteride
CAS No:98319-24-5
Molecular Formula:C23H38N2O2
Molecular Weight:374.57
MDL:MFCD00214352
CID:61959
Dihydro Finasteride Properties
Names and Identifiers
-
- Dihydroproscar
- 3-Oxo-4-aza-5a-androstane-17b-(N-tert-butylcarboxamide)
- Dihydro Finasteride
- (1S,3aS,3bS,5aR,9aR,9bS,11aS)-N-tert-butyl-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,8,9,9b,10,11-tetradecahydroindeno[5,4-f]quinoline-1-carboxamide
- 3-OXO-4-AZA-5-ALPHA-ANDROSTANE-17-BETA-N-T-BUTYLCARBOXAMIDE
- N-(1,1-DIMETHYL)-3-OXO-4-AZA-5A-ANDRO-STANE-17B-CARBOXAMIDE
- 3-Oxo-4-aza-5α-androstane-17β-(N-t-butylcarboxamide)
- FINASTERIDE INTERMEDIATE
- (4aR,4bS,6aS,7S,9aS,9bS,11aR)-N-(tert-butyl)-4a,6a-dimethyl-2-oxohexadecahydro-1H-indeno[5,4-f]quinoline-7-carboxamide
- Finasteride Imp. A (EP)
-
- MDL: MFCD00214352
- InChIKey: ZOIUUCNFVDJSJK-WSBQPABSSA-N
- Inchi: 1S/C23H38N2O2/c1-21(2,3)25-20(27)17-8-7-15-14-6-9-18-23(5,13-11-19(26)24-18)16(14)10-12-22(15,17)4/h14-18H,6-13H2,1-5H3,(H,24,26)(H,25,27)/t14-,15-,16-,17+,18+,22-,23+/m0/s1
- SMILES: CC(C)(NC([C@H]1CC[C@H]2[C@@H]3CC[C@@H]4[C@](CCC(N4)=O)([C@H]3CC[C@@]21C)C)=O)C
Computed Properties
- Exact Mass: 374.29300
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 374.293
- Heavy Atom Count: 27
- Complexity: 639
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Topological Polar Surface Area: 58.2A^2
Experimental Properties
- LogP: 4.75820
- PSA: 58.20000
- Refractive Index: 1.514
- Boiling Point: 569.397°C at 760 mmHg
- Flash Point: 171.728°C
- Color/Form: White to Yellow Solid
- Density: 1.051
Dihydro Finasteride Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00IKJ4-25mg |
1H-Indeno[5,4-f]quinoline-7-carboxamide,N-(1,1-dimethylethyl)hexadecahydro-4a,6a-dimethyl-2-oxo-,(4aR,4bS,6aS,7S,9aS,9bS,11aR)- |
98319-24-5 | 98% | 25mg |
$43.00 | 2025-03-01 | |
A2B Chem LLC | AI65616-25mg |
(4AR,4bS,6aS,7S,9aS,9bS,11aR)-N-(tert-butyl)-4a,6a-dimethyl-2-oxohexadecahydro-1H-indeno[5,4-f]quinoline-7-carboxamide |
98319-24-5 | 98% | 25mg |
$44.00 | 2024-07-18 | |
Aaron | AR00IKRG-100mg |
1H-Indeno[5,4-f]quinoline-7-carboxamide,N-(1,1-dimethylethyl)hexadecahydro-4a,6a-dimethyl-2-oxo-,(4aR,4bS,6aS,7S,9aS,9bS,11aR)- |
98319-24-5 | 98% | 100mg |
$11.00 | 2025-02-28 | |
abcr | AB168597-100 mg |
3-Oxo-4-aza-5-alpha-androstane-17-belta-N-t-butylcarboxamide, 95%; . |
98319-24-5 | 95% | 100 mg |
€94.20 | 2023-07-20 | |
AstaTech | 47216-1/G |
3-OXO-4-AZA-5-ALPHA-ANDROSTANE-17-BETA-N-T-BUTYLCARBOXAMIDE |
98319-24-5 | 95% | 1g |
$377 | 2023-09-17 | |
Chemenu | CM228768-25g |
(4AR,4bS,6aS,7S,9aS,9bS,11aR)-N-(tert-butyl)-4a,6a-dimethyl-2-oxohexadecahydro-1H-indeno[5,4-f]quinoline-7-carboxamide |
98319-24-5 | 97% | 25g |
$355 | ||
Crysdot LLC | CD11001219-1g |
(4AR,4bS,6aS,7S,9aS,9bS,11aR)-N-(tert-butyl)-4a,6a-dimethyl-2-oxohexadecahydro-1H-indeno[5,4-f]quinoline-7-carboxamide |
98319-24-5 | 97% | 1g |
$40 | 2024-07-19 | |
eNovation Chemicals LLC | D331515-1kg |
DIHYDROPROSCAR |
98319-24-5 | 97% | 1kg |
$3177 | 2022-06-08 | |
Fluorochem | 041355-1g |
3-Oxo-4-aza-5-alpha-androstane-17-beta-N-t-butylcarboxamide |
98319-24-5 | 95% | 1g |
£182.00 | 2022-03-01 | |
TRC | D448975-5mg |
Dihydro Finasteride |
98319-24-5 | 5mg |
$ 138.00 | 2023-04-14 |
Dihydro Finasteride Suppliers
atkchemica
Gold Member
(CAS:98319-24-5)Dihydro Finasteride
Order Number:CL19178
Stock Status:in Stock
Quantity:1g/5g/10g/100g
Purity:95%+
Pricing Information Last Updated:Wednesday, 27 November 2024 17:41
Price($):discuss personally
Dihydro Finasteride Related Literature
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Mingqiang Ding,Xiaowu Jiang,Jinying Peng,Lifen Zhang,Zhenping Cheng,Xiulin Zhu Green Chem., 2015,17, 271-278
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Sung-Seen Choi,Yeowool Kim,Hyuk-Min Kwon RSC Adv., 2014,4, 31113-31119
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3. An amino-decorated NbO-type metal–organic framework for high C2H2 storage and selective CO2 capture†Jianfeng Cai,Huizhen Wang,Hailong Wang,Xing Duan,Zhiyu Wang,Yuanjing Cui,Yu Yang,Guodong Qian RSC Adv., 2015,5, 77417-77422
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Baocun Zhu,Xiaoling Zhang,Yamin Li,Pengfei Wang,Hongyan Zhang,Xiaoqing Zhuang Chem. Commun., 2010,46, 5710-5712
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Sanjeev K. Jat,Harsh A. Gandhi,Jaydeep Bhattacharya,Manoj K. Sharma Mater. Adv., 2021,2, 4479-4496
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Ravindra M. Kumbhare,Tulshiram L. Dadmal,T. Anjana Devi,Dinesh Kumar,Umesh B. Kosurkar,Debabrata Chowdhury,K. Appalanaidu,Y. Khageswara Rao,M. Janaki Ramaiah,Manika Pal Bhadra Med. Chem. Commun., 2014,5, 1744-1750
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R. A. P. Ribeiro,S. R. de Lázaro RSC Adv., 2014,4, 59839-59846
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10. Front cover
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:98319-24-5)Dihydroproscar

Purity:99.9%
Quantity:200kg
Price($):discuss personally
Amadis Chemical Company Limited
(CAS:98319-24-5)Dihydro Finasteride

Purity:99%/99%/99%
Quantity:5g/25g/1g
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